Cas no 105977-11-5 (2-benzyl-1-pentyl-1H-1,3-benzodiazole)

2-Benzyl-1-pentyl-1H-1,3-benzodiazole is a benzodiazole derivative characterized by a benzyl group at the 2-position and a pentyl chain at the 1-position of the diazole ring. This structural configuration imparts unique chemical properties, including enhanced lipophilicity and stability, making it suitable for applications in organic synthesis and pharmaceutical research. The compound's benzodiazole core offers potential as a building block for heterocyclic chemistry, while the benzyl and pentyl substituents may influence its reactivity and solubility profile. Its well-defined molecular structure allows for precise modifications, facilitating its use in the development of specialized intermediates or bioactive molecules.
2-benzyl-1-pentyl-1H-1,3-benzodiazole structure
105977-11-5 structure
Product Name:2-benzyl-1-pentyl-1H-1,3-benzodiazole
CAS No:105977-11-5
MF:C19H22N2
MW:278.391384601593
CID:1167287
PubChem ID:3604221
Update Time:2025-06-06

2-benzyl-1-pentyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 1-pentyl-2-(phenylmethyl)-
    • 2-benzyl-1-pentyl-1H-1,3-benzodiazole
    • 105977-11-5
    • SR-01000417972
    • STL288020
    • 2-benzyl-1-pentyl-1H-benzimidazole
    • 2-benzyl-1-pentyl-1H-benzo[d]imidazole
    • SR-01000417972-1
    • 2-benzyl-1-pentylbenzimidazole
    • F0783-0047
    • AKOS001147524
    • Z57085720
    • Inchi: 1S/C19H22N2/c1-2-3-9-14-21-18-13-8-7-12-17(18)20-19(21)15-16-10-5-4-6-11-16/h4-8,10-13H,2-3,9,14-15H2,1H3
    • InChI Key: YOKNSTXRZUKQJS-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2N=C1CC1C=CC=CC=1)CCCCC

Computed Properties

  • Exact Mass: 278.178298710g/mol
  • Monoisotopic Mass: 278.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 17.8Ų

2-benzyl-1-pentyl-1H-1,3-benzodiazole Pricemore >>

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